1-Guanidino-7-sulphamoylisoquinoline

• Molecular Formula: C10H11N5O2S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: 2-(7-sulfamoylisoquinolin-1-yl)guanidine
• InChI: InChI=1S/C10H11N5O2S/c11-10(12)15-9-8-5-7(18(13,16)17)2-1-6(8)3-4-14-9/h1-5H,(H2,13,16,17)(H4,11,12,14,15)
• InChI Key: NRVVFOKWKSWIIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN=C2N=C(N)N)S(=O)(=O)N

Description

1-Guanidino-7-sulphamoylisoquinoline is a heterocyclic compound featuring an isoquinoline backbone substituted at position 1 with a guanidino group (-NH-C(NH)-NH₂) and at position 7 with a sulphamoyl moiety (-SO₂-NH₂).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, synthetic, and functional differences between 1-Guanidino-7-sulphamoylisoquinoline and three related isoquinoline derivatives from the evidence:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Synthesis Highlights
1-Guanidino-7-sulphamoylisoquinoline	Guanidino (1), Sulphamoyl (7)	Not Provided	Hypothesized use: Enzyme inhibition, drug design	Likely involves sulfonylation and guanidine introduction
1-Amino-2-[4-chloro-2-(6-chlorobenzo[d][1,3]dioxol-5-ylmethylthio)-5-methylbenzenesulfonyl]-guanidine	Guanidine, Chlorobenzo-dioxolylmethylthio, Sulfonyl	Not Provided	Antimicrobial potential; mp 245–250°C; IR/NMR data available	Synthesized via sulfonylation in dry toluene (84% yield)
1-Chloroisoquinoline-7-carboxylic acid hydrochloride	Chloro (1), Carboxylic acid (7)	C₁₀H₇Cl₂NO₂	Pharmaceutical intermediate; white powder	Commercial synthesis (ENAO Chemical Co.)
Methyl 7-methylisoquinoline-1-carboxylate	Methyl (7), Carboxylate (1)	C₁₂H₁₁NO₂	Fine chemical intermediate; CAS 1206977-46-9	Custom synthesis (Hairui Chem)

Key Comparative Insights:

• Functional Group Effects: The sulphamoyl group in the target compound offers greater polarity and hydrogen-bonding capacity compared to the carboxylic acid () or methyl groups () at position 6. This may enhance aqueous solubility and target binding affinity.

• Synthetic Complexity :

  • ’s compound required multi-step sulfonylation and yielded 84% product , suggesting that introducing sulphamoyl groups (as in the target compound) may demand similar optimization. In contrast, simpler derivatives like ’s hydrochloride salt are commercially synthesized for bulk pharmaceutical use .

• Thermal Stability :

  • ’s compound exhibits a high melting point (245–250°C) , likely due to its sulfonyl and aromatic moieties. The target compound’s sulphamoyl group may further elevate thermal stability compared to methyl or carboxylate analogs.
• Applications: While ’s compound shows antimicrobial promise, and are primarily intermediates. The target compound’s dual functional groups (guanidino and sulphamoyl) could position it for specialized roles in drug discovery, such as targeting sulfotransferases or nitric oxide synthases.